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Efficacy Data at a Glance

The table below summarizes the key quantitative findings from the clinical trial investigating intranasal

TSPP.

Parameter TSPP Group (1% Solution)
Control Group (0.9% Sodium
Chloride)

Patients with Improved
Olfactory Function

81% (of 32 patients) Not specified

Patients with No Olfactory
Improvement

19% (of 32 patients) Not specified

Change in Olfactory Status Improvement from anosmia to

hyposmia [1]

No significant change reported

Calcium Level Change Decreased (from 2.8 mmol/L to

1.9 mmol/L) [1]

No significant change reported

Administration Method 2 sprays per nostril, 3 times daily

for 1 month [1]

2 sprays per nostril, 3 times

daily for 1 month [1]
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Detailed Experimental Protocols

The efficacy data in the table is derived from the following key experiments:

Clinical Trial on Olfactory Function

This study provides the most direct evidence for TSPP's efficacy in a biological system [1] [2].

Objective: To evaluate if intranasal TSPP could improve olfactory function in patients with long-term
smell loss after COVID-19.

Study Design: A prospective, randomized, blinded, controlled clinical trial.
Participants: 64 patients with confirmed anosmia (total or near-total smell loss) persisting for over 90

days after a COVID-19 infection.
Methodology:

Intervention: Patients were divided into two groups. The treatment group received a 1% TSPP
solution in a borate buffer (pH 8), while the control group received a 0.9% sodium chloride

solution [1].
Treatment Regimen: Patients self-administered two sprays per nostril, three times daily for
one month [1].
Outcome Measures:

Olfactory Function: Measured objectively using the "Sniffin' Sticks" test (which assesses
odor threshold, discrimination, and identification) before and after the treatment period

[1].
Nasal Calcium: Calcium concentration in nasal secretions was determined using an ion-

selective electrode before and after treatment [1].

In Vitro Study on Mineralization Inhibition

Another study provides insight into TSPP's core chelation mechanism, though in a different context [3].

Objective: To investigate the inhibition efficiency of sodium pyrophosphate on the mineralization of

calcium carbonate, a model for urinary stones.
Methodology:

An experimental model was designed with salt-forming solutions to induce calcium carbonate
mineralization.

Sodium pyrophosphate was introduced at varying concentrations (e.g., 0.05 M).

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC9354346/
https://pubmed.ncbi.nlm.nih.gov/35927706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9354346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9354346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9354346/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9354346/
https://archive.org/details/inhibition-of-mineralization-of-urinary-calcium-phosphate-stones-by-sodium-pyrophosphate
https://www.smolecule.com/products/s581755?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The inhibition efficiency was calculated by determining the calcium content in the centrifugate

after the mineralization process was halted.
Key Finding: At a 0.05 M concentration, sodium pyrophosphate showed an 89.22% net inhibition of

calcium phosphate mineralization in a urinary medium, demonstrating its potent activity as a
crystallization inhibitor [3].

Mechanism of Action and Experimental Workflow

The following diagram illustrates the biological mechanism of olfactory dysfunction and the proposed action

of TSPP, based on the background and experimental procedures of the clinical trial [1]:
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The workflow of the key clinical trial that validated this mechanism is summarized below [1]:
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Conclusion

In summary, the efficacy of tetrasodium pyrophosphate for calcium chelation is robustly validated in a

clinical setting for the treatment of post-viral olfactory loss. Key takeaways are:

Validated Application: The primary supported use is in a 1% intranasal spray to reduce elevated

nasal calcium and restore smell function after COVID-19 [1] [2].
Strong Efficacy: The treatment showed a high success rate, with 81% of patients experiencing

improvement [1].
Mechanistic Support: The chelation mechanism is further supported by in vitro studies

demonstrating TSPP's power to inhibit calcium salt crystallization [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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